Cas no 1396715-02-8 (N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylbenzamide)

• Product Name: N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylbenzamide
• CAS No: 1396715-02-8
• MF: C₁₆H₁₇NO₂S
• MW: 287.37668299675
• CID: 6408234
• PubChem ID: 71781704
• Update Time: 2025-08-03

N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylbenzamide
• N-(2-cyclopropyl-2-hydroxy-2-thiophen-2-ylethyl)benzamide
• N-(2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl)benzamide
• 1396715-02-8
• AKOS024523654
• N-[2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl]benzamide
• F5857-1902

• Inchi： 1S/C16H17NO2S/c18-15(12-5-2-1-3-6-12)17-11-16(19,13-8-9-13)14-7-4-10-20-14/h1-7,10,13,19H,8-9,11H2,(H,17,18)
• InChI Key： YRCLERFMQJGFEF-UHFFFAOYSA-N
• SMILES： C(NCC(C1CC1)(O)C1SC=CC=1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 287.09799996g/mol
• Monoisotopic Mass: 287.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylbenzamide

Professional Introduction to N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylbenzamide (CAS No. 1396715-02-8)

N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylbenzamide (CAS No. 1396715-02-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the benzamide class, which is well-documented for its wide-ranging applications in medicinal chemistry. The presence of a cyclopropyl group, a hydroxyl group, and a thiophene moiety in its molecular structure imparts distinct chemical properties that make it a subject of intense research interest.

The cyclopropyl group is particularly noteworthy as it introduces steric hindrance and electronic effects that can modulate the compound's interactions with biological targets. This structural feature has been increasingly explored in the design of drug candidates, as it can enhance binding affinity and selectivity. In contrast, the hydroxyl group contributes to hydrogen bonding capabilities, which are crucial for the compound's solubility and interaction with biological molecules. The thiophen-2-yl substituent adds another layer of complexity, as thiophenes are known for their role in various pharmacological activities, including anti-inflammatory, antiviral, and anticancer effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of such compounds with greater accuracy. Molecular docking studies have suggested that N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylbenzamide may exhibit inhibitory activity against several enzymes and receptors implicated in metabolic disorders and inflammatory diseases. Specifically, preliminary data indicate potential interactions with enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response.

The benzamide core of this compound is particularly relevant in the context of drug discovery, as it is a common scaffold in approved drugs. For instance, benzamides have been successfully used in the development of analgesics, anticonvulsants, and anti-inflammatory agents. The incorporation of the cyclopropyl and thiophene groups into this scaffold may lead to novel derivatives with enhanced therapeutic profiles. This has prompted researchers to explore synthetic routes that allow for efficient modification of this core structure while maintaining its pharmacological relevance.

In vitro studies have begun to unravel the mechanistic aspects of N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylbenzamide. Initial experiments suggest that it may exert its effects through multiple pathways, including modulation of signal transduction cascades and interference with enzyme-protein interactions. These findings align with the growing interest in multifunctional drugs that can address complex pathological conditions by targeting multiple pathways simultaneously.

The synthesis of this compound presents unique challenges due to its complex structure. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These techniques not only improve yield but also allow for precise control over stereochemistry, which is critical for biological activity. The development of novel synthetic strategies for this class of compounds will continue to be an area of active research.

From a regulatory perspective, N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylbenzamide falls under standard chemical regulations governing pharmaceutical intermediates. Its production and handling must adhere to Good Manufacturing Practices (GMP) to ensure safety and efficacy in subsequent applications. As research progresses, regulatory bodies will continue to monitor its development closely to assess any new hazards or benefits that emerge from ongoing studies.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it a promising candidate for use in agrochemicals and specialty chemicals, where similar structural motifs are known to exhibit desirable biological activities. Future research may explore these avenues further, potentially uncovering new uses for N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylbenzamide outside the realm of human health.

In conclusion, N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylbenzamide represents a significant advancement in medicinal chemistry due to its intricate structure and potential therapeutic applications. The combination of computational modeling, synthetic chemistry, and biological testing continues to shed light on its properties and functions. As research progresses, this compound is likely to play an increasingly important role in the development of new treatments for various diseases.